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  4. (4E)-5-(4-Tert-butylphenyl)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
(4E)-5-(4-Tert-butylphenyl)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione (4E)-5-(4-Tert-butylphenyl)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.: 385386-79-8
VCID: VC0385041
InChI: InChI=1S/C27H29N3O4S/c1-15(2)34-20-13-9-18(10-14-20)23(31)21-22(17-7-11-19(12-8-17)27(4,5)6)30(25(33)24(21)32)26-29-28-16(3)35-26/h7-15,22,31H,1-6H3/b23-21+
SMILES: CC1=NN=C(S1)N2C(C(=C(C3=CC=C(C=C3)OC(C)C)O)C(=O)C2=O)C4=CC=C(C=C4)C(C)(C)C
Molecular Formula: C27H29N3O4S
Molecular Weight: 491.6g/mol

(4E)-5-(4-Tert-butylphenyl)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione

CAS No.: 385386-79-8

Main Products

VCID: VC0385041

Molecular Formula: C27H29N3O4S

Molecular Weight: 491.6g/mol

(4E)-5-(4-Tert-butylphenyl)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione - 385386-79-8

CAS No. 385386-79-8
Product Name (4E)-5-(4-Tert-butylphenyl)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
Molecular Formula C27H29N3O4S
Molecular Weight 491.6g/mol
IUPAC Name (4E)-5-(4-tert-butylphenyl)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C27H29N3O4S/c1-15(2)34-20-13-9-18(10-14-20)23(31)21-22(17-7-11-19(12-8-17)27(4,5)6)30(25(33)24(21)32)26-29-28-16(3)35-26/h7-15,22,31H,1-6H3/b23-21+
Standard InChIKey CQRDVTOOXCRKHV-XTQSDGFTSA-N
Isomeric SMILES CC1=NN=C(S1)N2C(/C(=C(/C3=CC=C(C=C3)OC(C)C)\O)/C(=O)C2=O)C4=CC=C(C=C4)C(C)(C)C
SMILES CC1=NN=C(S1)N2C(C(=C(C3=CC=C(C=C3)OC(C)C)O)C(=O)C2=O)C4=CC=C(C=C4)C(C)(C)C
Canonical SMILES CC1=NN=C(S1)N2C(C(=C(C3=CC=C(C=C3)OC(C)C)O)C(=O)C2=O)C4=CC=C(C=C4)C(C)(C)C
PubChem Compound 5798235
Last Modified Nov 11 2021
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